benzyloxycarbonyl-alanyl-alanyl-prolyl-phenylalanine-trifluoromethylketone
benzyloxycarbonyl-alanyl-alanyl-prolyl-phenylalanine-trifluoromethylketone
Brand Name:
Vulcanchem
CAS No.:
152551-55-8
VCID:
VC0235202
InChI:
InChI=1S/C29H33F3N4O6/c1-18(33-25(38)19(2)34-28(41)42-17-21-12-7-4-8-13-21)26(39)35-27(40)22-14-9-15-36(22)23(24(37)29(30,31)32)16-20-10-5-3-6-11-20/h3-8,10-13,18-19,22-23H,9,14-17H2,1-2H3,(H,33,38)(H,34,41)(H,35,39,40)/t18-,19-,22-,23-/m0/s1
SMILES:
CC(C(=O)NC(=O)C1CCCN1C(CC2=CC=CC=C2)C(=O)C(F)(F)F)NC(=O)C(C)NC(=O)OCC3=CC=CC=C3
Molecular Formula:
C29H33F3N4O6
Molecular Weight:
590.6 g/mol
benzyloxycarbonyl-alanyl-alanyl-prolyl-phenylalanine-trifluoromethylketone
CAS No.: 152551-55-8
Main Products
VCID: VC0235202
Molecular Formula: C29H33F3N4O6
Molecular Weight: 590.6 g/mol
CAS No. | 152551-55-8 |
---|---|
Product Name | benzyloxycarbonyl-alanyl-alanyl-prolyl-phenylalanine-trifluoromethylketone |
Molecular Formula | C29H33F3N4O6 |
Molecular Weight | 590.6 g/mol |
IUPAC Name | benzyl N-[(2S)-1-oxo-1-[[(2S)-1-oxo-1-[[(2S)-1-[(2S)-4,4,4-trifluoro-3-oxo-1-phenylbutan-2-yl]pyrrolidine-2-carbonyl]amino]propan-2-yl]amino]propan-2-yl]carbamate |
Standard InChI | InChI=1S/C29H33F3N4O6/c1-18(33-25(38)19(2)34-28(41)42-17-21-12-7-4-8-13-21)26(39)35-27(40)22-14-9-15-36(22)23(24(37)29(30,31)32)16-20-10-5-3-6-11-20/h3-8,10-13,18-19,22-23H,9,14-17H2,1-2H3,(H,33,38)(H,34,41)(H,35,39,40)/t18-,19-,22-,23-/m0/s1 |
Standard InChIKey | ZRJHXSVRRCBNIQ-ZZTDLJEGSA-N |
Isomeric SMILES | C[C@@H](C(=O)NC(=O)[C@@H]1CCCN1[C@@H](CC2=CC=CC=C2)C(=O)C(F)(F)F)NC(=O)[C@H](C)NC(=O)OCC3=CC=CC=C3 |
SMILES | CC(C(=O)NC(=O)C1CCCN1C(CC2=CC=CC=C2)C(=O)C(F)(F)F)NC(=O)C(C)NC(=O)OCC3=CC=CC=C3 |
Canonical SMILES | CC(C(=O)NC(=O)C1CCCN1C(CC2=CC=CC=C2)C(=O)C(F)(F)F)NC(=O)C(C)NC(=O)OCC3=CC=CC=C3 |
Synonyms | enzyloxycarbonyl-Ala-Ala-Pro-Phe-trifluoromethylketone benzyloxycarbonyl-alanyl-alanyl-prolyl-phenylalanine-trifluoromethylketone carbobenzoxy-Ala-Ala-Pro-Phe-trifluoromethylketone Z-Ala-Ala-Pro-Phe-trifluoromethylketone zAAPF-TFMK |
PubChem Compound | 5492216 |
Last Modified | Nov 11 2021 |
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